Cas no 5949-29-1 (Citric acid monohydrate)

• Product Name: Citric acid monohydrate
• CAS No: 5949-29-1
• MF: C₆H₁₀O₈
• MW: 210.1388
• MDL: MFCD00149972
• CID: 46282
• PubChem ID: 22230
• Update Time: 2025-07-30

Citric acid monohydrate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxypropane-1,2,3-tricarboxylic acid hydrate
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, monohydrate
• 2,3-propanetricarboxylicacid,2-hydroxy-monohydrate
• citric
• Citric acid hydrate
• Citronensαure-hydrat
• CitronensαureMonohydrat
• Citric acid
• Citric acid monohydrate
• ACETONE 300
• ACETONE 5000
• ACETONE D
• ACETONUM
• citric acid hydride
• citric acid monohydrate powder
• EXTRAN AP 22
• FEMA 3326
• METHYL KETONE
• monohydrate citric acid
• PROPANONE
• 1,2,3-Propanetricarboxylicacid,2-hydroxy-,monohydrate
• Citricacidhydrate
• CITRIC ACID, MONOHYDRATE
• 2968PHW8QP
• citrate
• SBB068612
• AK142751
• Acidum citricum monohydricum
• Citric acid monohydrate [USP]
• Citric acid monohydrate (USP)
• Citric acid monohydrate, 99+%, ACS reagent
• Citric acid monohydrate, 99.5%, for analysis
• 2-hydroxypropane-1,2,3-tricarboxylic acid;hydrate
• Citric acid monohydrate,99%

• MDL： MFCD00149972
• Inchi： 1S/C6H8O7.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2
• InChI Key： YASYEJJMZJALEJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)CC(=O)O.[H]O[H]

Computed Properties

• Exact Mass: 210.03800
• Monoisotopic Mass: 210.03756727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Molecular Weight: 210.14
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: It is colorless translucent crystal or white powder. Odorless and sour. Anhydrous substances can be weathered in dry air
• Density: 1.54
• Melting Point: 135-152 ºC
• Boiling Point: 56 °C760 mm Hg(lit.)
• Flash Point: Fahrenheit: 343.4 ° f < br / > Celsius: 173 ° C < br / >
• Refractive Index: n20/D 1.359(lit.)
• PH: 1.85 (50g/l, H2O, 25℃)
• Solubility: H2O: soluble54% (w/w) at 10°C (Citric acid in water)
• Water Partition Coefficient: 1630 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases, reducing agents, nitrates.
• PSA: 141.36000
• LogP: -1.31280
• Merck: 14,2326
• Vapor Pressure: 184 mm Hg ( 20 °C)
• Sensitiveness: Hygroscopic
• Solubility: It is soluble in water (2090g/l monohydrate, 25 ℃; 592g/l anhydrous substance, 20 ℃; the pH value of 1% solution is 2.31) and ethanol, insoluble in benzene, slightly soluble in ether.

Citric acid monohydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1090 3/PG 2
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S9-S16-S26-S37/39-S36/37/39
• RTECS：GE7810000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Risk Phrases：R36/37/38; R41
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Citric acid monohydrate

Citric Acid Monohydrate (CAS No. 5949-29-1): A Comprehensive Overview

Citric acid monohydrate (CAS No. 5949-29-1) is a versatile compound widely used in various industries, including food, pharmaceuticals, and cosmetics. This article provides a detailed overview of citric acid monohydrate, its chemical properties, applications, and recent research advancements.

Citric acid monohydrate is a hydrated form of citric acid, a weak organic acid that occurs naturally in citrus fruits. It is a white crystalline powder with the molecular formula C₆H₈O₇·H₂O and a molecular weight of 210.14 g/mol. The compound is highly soluble in water and slightly soluble in ethanol, making it suitable for a wide range of applications.

In the food industry, citric acid monohydrate is commonly used as an acidity regulator, flavor enhancer, and preservative. Its ability to lower pH levels helps to inhibit the growth of microorganisms, thereby extending the shelf life of food products. Additionally, citric acid monohydrate contributes to the tart flavor characteristic of many beverages and confectionery items.

In the pharmaceutical industry, citric acid monohydrate serves multiple purposes. It is used as an excipient in the formulation of tablets and capsules to improve their stability and disintegration properties. Moreover, citric acid monohydrate is employed in the preparation of effervescent tablets, where it reacts with sodium bicarbonate to produce carbon dioxide gas, enhancing the dissolution rate of the active ingredients.

The cosmetic industry also benefits from the use of citric acid monohydrate. It acts as a pH adjuster in skincare products, ensuring that formulations remain stable and effective over time. Additionally, citric acid monohydrate has mild exfoliating properties, which can help to remove dead skin cells and improve skin texture.

Citric acid monohydrate has been the subject of numerous research studies aimed at exploring its potential health benefits. Recent studies have highlighted its antioxidant properties, which can help to neutralize free radicals and reduce oxidative stress. For example, a study published in the journal "Food Chemistry" in 2021 demonstrated that citric acid can enhance the antioxidant capacity of fruit juices by stabilizing phenolic compounds.

In addition to its antioxidant effects, citric acid monohydrate has been investigated for its potential role in improving kidney health. Research published in "The Journal of Urology" in 2020 found that citric acid supplementation can reduce the risk of kidney stone formation by increasing urinary citrate levels and decreasing urinary calcium levels.

The environmental impact of citric acid monohydrate production has also been a focus of recent studies. A study published in "Green Chemistry" in 2022 explored sustainable methods for producing citric acid using microbial fermentation processes. These methods not only reduce the environmental footprint but also offer cost-effective alternatives to traditional chemical synthesis.

Safety considerations are an important aspect when using citric acid monohydrate. While it is generally recognized as safe (GRAS) by regulatory agencies such as the FDA, proper handling and storage practices should be followed to ensure its stability and effectiveness. Prolonged exposure to high concentrations may cause irritation to the skin and eyes, so appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, citric acid monohydrate (CAS No. 5949-29-1) is a multifunctional compound with a wide range of applications across various industries. Its unique properties make it an essential ingredient in food, pharmaceuticals, and cosmetics. Ongoing research continues to uncover new potential benefits and applications for this versatile compound.